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Compound of Interest

Compound Name: 2-Methylquinoline-4,6-diamine

Cat. No.: B183244

A comprehensive review of publicly available scientific literature and databases reveals a
significant gap in the understanding of the specific biological activities of 2-Methylquinoline-
4,6-diamine. While the broader class of quinoline derivatives has been extensively studied and
shown to possess a wide range of pharmacological properties, this particular diamine remains
largely uncharacterized in terms of its biological effects.

This technical guide addresses the current state of knowledge regarding 2-Methylquinoline-
4,6-diamine, intended for researchers, scientists, and drug development professionals. Due to
the absence of specific experimental data for the target compound, this paper will summarize
the known biological activities of structurally similar quinoline and quinolinediamine derivatives
to provide a contextual framework for potential future investigations.

Physicochemical Properties

2-Methylquinoline-4,6-diamine is a heterocyclic aromatic compound with the chemical
formula Ci0H11Ns.[1][2] It is recognized as a valuable building block in organic synthesis,
particularly in the development of novel pharmaceuticals and dyes. Its chemical structure,
featuring a quinoline core with a methyl group at the 2-position and amino groups at the 4- and
6-positions, suggests its potential for diverse chemical modifications and biological interactions.

Table 1: Physicochemical Properties of 2-Methylquinoline-4,6-diamine
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Property Value Reference
Molecular Formula C10H11Ns [1]
Molecular Weight 173.21 g/mol [1]

CAS Number 5443-31-2 [1112113114]
Appearance Not specified in literature

Solubility Not specified in literature

Potential Biological Activities Based on Structurally
Related Compounds

While direct evidence is lacking for 2-Methylquinoline-4,6-diamine, the biological activities of
analogous compounds offer insights into its potential therapeutic applications. The quinoline
scaffold is a well-established privileged structure in medicinal chemistry, with numerous
derivatives exhibiting significant pharmacological effects.

Anticancer Activity

Quinoline derivatives are widely recognized for their potential as anticancer agents. Research
into compounds with similar structural features, such as 2-arylquinolines and other substituted
quinolines, has demonstrated promising cytotoxic activity against various cancer cell lines. The
mechanisms of action for these related compounds often involve the inhibition of key enzymes
in cancer progression, interference with DNA replication, or induction of apoptosis. However,
without specific studies on 2-Methylquinoline-4,6-diamine, its potential in this area remains

speculative.

Antimicrobial Activity

The quinoline core is also a key component of many antibacterial and antimalarial drugs.
Derivatives of quinoline have been shown to be effective against a range of microbial
pathogens. For instance, some quinoline compounds are known to inhibit bacterial DNA
gyrase, a crucial enzyme for bacterial replication. The presence of amino groups in 2-
Methylquinoline-4,6-diamine could potentially enhance its interaction with biological targets
within microbial cells.
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Enzyme Inhibition

Derivatives of quinoline have been investigated as inhibitors of various enzymes. For example,
a study on the structurally related 2-(4-fluorophenyl)quinoline-4,6-diamine revealed its potential
to target NADH-Dehydrogenase (NDH-2), an enzyme involved in bacterial respiration. This

suggests that 2-Methylquinoline-4,6-diamine could also be explored for its enzyme inhibitory

properties.

Future Directions and Research Opportunities

The absence of biological data for 2-Methylquinoline-4,6-diamine highlights a significant
opportunity for future research. A logical first step would be to synthesize and characterize the
compound, followed by a comprehensive screening for its potential biological activities.

The following workflow outlines a potential research plan to elucidate the biological profile of 2-
Methylquinoline-4,6-diamine.
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Figure 1. A proposed workflow for the investigation of the biological activities of 2-
Methylquinoline-4,6-diamine.

Conclusion

In conclusion, 2-Methylquinoline-4,6-diamine represents a molecule of interest with a
currently uncharted biological profile. While its structural similarity to other biologically active
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quinolines suggests potential for therapeutic applications, a comprehensive and systematic
investigation is required to validate these hypotheses. The scientific community is encouraged
to undertake studies to fill this knowledge gap, which could potentially lead to the discovery of
novel therapeutic agents. Until such data becomes available, any discussion of its biological
activities remains speculative and based on the broader understanding of the quinoline class of
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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